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Compound of Interest

Compound Name: Cyclooctanecarbaldehyde

Cat. No.: B1346818 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cyclooctanecarbaldehyde, a key organic intermediate, possesses a unique eight-membered

carbocyclic ring attached to a formyl group. This structure imparts specific physical and

chemical characteristics that are of significant interest in the fields of organic synthesis,

medicinal chemistry, and materials science. Its utility as a building block for more complex

molecules necessitates a thorough understanding of its properties and reactivity. This technical

guide provides a comprehensive overview of the physical, chemical, and spectroscopic

properties of cyclooctanecarbaldehyde, along with information on its synthesis and safe

handling.

Core Physical and Chemical Properties
A summary of the key physical and chemical identifiers for cyclooctanecarbaldehyde is

provided below.
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Property Value Source

Molecular Formula C9H16O PubChem[1]

Molecular Weight 140.22 g/mol PubChem[1]

IUPAC Name cyclooctanecarbaldehyde PubChem[1]

CAS Number 6688-11-5 PubChem[1]

InChI
InChI=1S/C9H16O/c10-8-9-6-

4-2-1-3-5-7-9/h8-9H,1-7H2
PubChem[1]

InChIKey
IGGUWVNICWZJQU-

UHFFFAOYSA-N
PubChem[1]

SMILES C1CCCC(CCC1)C=O PubChem[1]

Synonyms
Cyclooctanecarboxaldehyde,

Formylcyclooctane
PubChem[1]

Quantitative Physical Data
While comprehensive experimental data for all physical properties of

cyclooctanecarbaldehyde are not readily available in the public domain, the following table

summarizes the available computed and limited experimental data. It is important to note that

computed values are estimations and may differ from experimental findings.

Property Value Source & Notes

Boiling Point Not available

Melting Point Not available

Density Not available

Refractive Index Not available

Solubility
Expected to be soluble in

many organic solvents.

Based on the general solubility

of aldehydes with similar

structures.[2]

XLogP3 2.9 Computed by PubChem[1]
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Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of

cyclooctanecarbaldehyde.

NMR Spectroscopy
¹H NMR: Spectral data is available from sources such as the Sigma-Aldrich collection.[1]

¹³C NMR: Spectral data is available from sources such as the Sigma-Aldrich collection.[1]

Infrared (IR) Spectroscopy
FTIR: Spectral data is available, with spectra recorded using a Bruker IFS 85 instrument.[1]

Mass Spectrometry
GC-MS: Mass spectrometry data is available through the NIST Mass Spectrometry Data

Center.[1]

Chemical Properties and Reactivity
Cyclooctanecarbaldehyde exhibits reactivity typical of an aldehyde, primarily centered around

the electrophilic carbonyl carbon and the adjacent acidic α-hydrogen.

Oxidation
The aldehyde functional group can be readily oxidized to the corresponding carboxylic acid,

cyclooctanecarboxylic acid, using common oxidizing agents such as potassium permanganate

(KMnO₄) or chromic acid (H₂CrO₄).

Reduction
The carbonyl group can be reduced to a primary alcohol, cyclooctylmethanol. Common

reducing agents for this transformation include sodium borohydride (NaBH₄) and lithium

aluminum hydride (LiAlH₄).

Nucleophilic Addition Reactions
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The electrophilic carbonyl carbon is susceptible to attack by various nucleophiles. These

reactions are fundamental to the construction of more complex molecular architectures.

Examples include:

Grignard Reactions: Reaction with Grignard reagents (R-MgX) results in the formation of

secondary alcohols.

Wittig Reaction: Reaction with phosphorus ylides (Wittig reagents) allows for the conversion

of the carbonyl group into an alkene.

Cyanohydrin Formation: Addition of hydrogen cyanide (HCN) or a cyanide salt in the

presence of acid yields a cyanohydrin.

Synthesis of Cyclooctanecarbaldehyde
While specific, detailed experimental protocols for the synthesis of cyclooctanecarbaldehyde
are not extensively documented in readily accessible literature, general methods for the

synthesis of cycloalkanecarboxaldehydes can be applied. One common approach is the

oxidation of the corresponding primary alcohol, cyclooctylmethanol, using mild oxidizing agents

like pyridinium chlorochromate (PCC) or Swern oxidation conditions to prevent over-oxidation

to the carboxylic acid.

Another potential route is the hydroformylation of cyclooctene, which involves the addition of a

formyl group and a hydrogen atom across the double bond. This reaction is typically catalyzed

by transition metal complexes, such as those containing rhodium or cobalt.[3]

Safety and Handling
Cyclooctanecarbaldehyde is classified as a flammable liquid and vapor and causes skin and

serious eye irritation. It may also cause respiratory irritation.[1]

Precautionary Measures:

Handling: Use in a well-ventilated area. Avoid breathing vapors or mist. Avoid contact with

skin, eyes, and clothing. Use non-sparking tools and take precautionary measures against

static discharge.
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Storage: Keep container tightly closed in a dry, cool, and well-ventilated place. Keep away

from heat, sparks, and open flame.

Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, and

eye/face protection.

Conclusion
Cyclooctanecarbaldehyde is a valuable chemical intermediate with a range of potential

applications in organic synthesis. While there is a need for more comprehensive experimental

data on its physical properties, its chemical reactivity is well-understood based on the principles

of aldehyde chemistry. Researchers and professionals working with this compound should

adhere to strict safety protocols due to its hazardous nature. Further research into its synthesis

and reactions will undoubtedly expand its utility in the development of novel molecules and

materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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